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Cat. No.: B10858135

Audience: Researchers, scientists, and drug development professionals.
Introduction

Loratadine is a second-generation histamine H1 receptor antagonist used to treat allergies.[1] It
Is a weak base with a pKa of 5.0, making it suitable for analysis by non-aqueous titration.[2]
This method is particularly useful for the quantification of weakly acidic or basic substances that
are insoluble in water.[3][4] This application note provides a detailed protocol for the non-
agueous titrimetric assay of loratadine in its pure form and in pharmaceutical preparations. The
method is simple, cost-effective, rapid, and precise.[3]

Principle

In a non-aqueous solvent system, the basic properties of loratadine are enhanced. This allows
for its accurate titration with a strong acid, such as perchloric acid, dissolved in a non-aqueous
solvent like glacial acetic acid. The endpoint of the titration is determined by a visual indicator,
crystal violet, which changes color from violet to faint blue.[2]

Experimental Protocols
Materials and Reagents

o Loratadine (pure standard or pharmaceutical formulation)

e Glacial Acetic Acid (CHsCOOH), analytical reagent grade
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Perchloric Acid (HCIOa4, 70% w/v), analytical reagent grade

Potassium Hydrogen Phthalate (KHP), primary standard

Crystal Violet Indicator (0.1% w/v in glacial acetic acid)

Whatman No. 45 um filter paper

Preparation of Solutions

2.1. 0.1 M Perchloric Acid in Glacial Acetic Acid (Titrant)

» Mix 8.5 mL of 70% perchloric acid with 500 mL of glacial acetic acid.

e Add 21 mL of acetic anhydride and allow the solution to stand for 24 hours.
» Standardize the solution against potassium hydrogen phthalate.

2.2. Crystal Violet Indicator Solution (0.1% w/v)

» Dissolve 0.1 g of crystal violet powder in 100 mL of glacial acetic acid.

Sample Preparation
3.1. Standard Loratadine Solution (2.0 - 20.0 mg/mL)

Accurately weigh 2.0 g of pure loratadine and transfer it to a 100 mL volumetric flask.[2]

Dissolve the powder in glacial acetic acid.[2]

Dilute to the mark with glacial acetic acid to obtain a stock solution.[2]

Prepare working solutions with concentrations ranging from 2.0 to 20.0 mg/mL by further
dilution with glacial acetic acid.[2]

3.2. Loratadine Tablets

* Weigh and finely powder twenty tablets.
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e Accurately weigh an amount of the powder equivalent to 0.5 g of loratadine and transfer it to
a 25 mL volumetric flask.[2]

e Add an appropriate volume of glacial acetic acid and mix well.[2]

» Dilute to the mark with glacial acetic acid, mix, and filter through a Whatman No. 45 pum filter
paper.[2]

» Further dilute with glacial acetic acid to obtain a sample solution within the 2.0 to 20.0 mg/mL
range.[2]

3.3. Loratadine Suspensions

Gently evaporate the suspension to dryness on a hot plate.[2]

o Accurately weigh an amount of the residue equivalent to 0.5 g of loratadine and transfer it to
a 25 mL volumetric flask.[2]

o Reconstitute with an appropriate volume of glacial acetic acid.[2]
« Dilute to the mark with glacial acetic acid, mix well, and filter.[2]

o Further dilute to achieve a concentration within the 2.0 to 20.0 mg/mL range.[2]

Titration Procedure

o Transfer 1.0 mL of the prepared loratadine sample solution (2.0 to 20.0 mg/mL) to a 50 mL
dry conical flask.[2]

e Add glacial acetic acid to make up the volume to 10 mL.[2]

o Add two drops of crystal violet indicator. The solution will turn violet.[2]

« Titrate the solution with the standardized 0.1 M perchloric acid.[2]

e The endpoint is reached when the color of the solution changes from violet to a faint blue.[2]

» Perform a blank determination by titrating 10 mL of glacial acetic acid with the 0.1 M
perchloric acid.[3]
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o Subtract the blank titer value from the sample titer value.[3]

Data Presentation

The following table summarizes the quantitative data from a study on the non-aqueous
titrimetric assay of loratadine.

Parameter Value

Titrant Concentration 0.1 M HCIO4 in CHsCOOH

Sample Concentration Range 2.0 - 20.0 mg/mL

Indicator Crystal Violet (0.1% w/v in CHsCOOH)
Endpoint Color Change Violet to Faint Blue

Percentage Recoveries 84.8 £ 0.1% to 100.9 £ 0.1%

Mandatory Visualization
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Caption: Workflow for the non-aqueous titrimetric assay of loratadine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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